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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triphenylaluminum (TPA), identified by CAS number 841-76-9, is an organoaluminum
compound with the chemical formula (CeHs)3Al or C1sH1sAl[1][2] First synthesized in 1951, it
presents as a white crystalline solid.[1][3] TPA is a potent Lewis acid and is highly valued in
organic and organometallic chemistry for its role as a catalyst and reagent.[1][3] Its high
reactivity, particularly with water and air, necessitates careful handling under inert atmospheric
conditions.[1][4] This guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of Triphenylaluminum.

Core Properties and Data

Triphenylaluminum is a monomeric compound in the vapor phase and in toluene solution,
though it can form aggregates in other solvents like diethyl ether.[3] It is highly reactive and
pyrophoric, catching fire spontaneously when exposed to air.[5]

Table 1: Physicochemical Properties of Triphenylaluminum
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Property Value Source(s)
CAS Number 841-76-9 [11[3]
Molecular Formula CisHisAl [1]12]
Molecular Weight 258.29 g/mol [2]
Appearance White crystalline solid [11[3]
Melting Point 237 °C [2][6]

229-232 °C (after sublimation)  [3][4]

Boiling Point 78.8 °C at 760 mmHg [2][7]

245 °C [3]

) 0.868 g/mL at 25 °C (for 1 M
Density o [3]
solution in dibutyl ether)

Flash Point 17 °C [2][6]

Vapor Pressure 101 mmHg at 25 °C [21[7]

Table 2: Solubility of Triphenylaluminum
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Solvent Solubility Notes Source(s)
Undergoes immediate
and vigorous
Insoluble (reacts )
Water ) hydrolysis to form [3]
violently) ) )
aluminum hydroxide
and benzene.
. Reacts with protic
Alcohols Incompatible (reacts) [3]

solvents.

Commercially

Dibutyl ether Soluble availableasa 1 M [3]
solution.
Used as a solvent for

Toluene Soluble synthesis and [3]
isolation.

Chloroform Soluble [3]
Used as a solvent in

Xylene Soluble ] [3114]
synthesis.

) Forms a tetramer in
Diethyl Ether Soluble [3]

this solvent.

Table 3: Spectroscopic and Crystallographic Data for Triphenylaluminum
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Data Type Key Features Source(s)

Multiplets at & 7.80-7.76 ppm
(6H, ortho-protons) and & 7.34-

1H NMR [3][8]
7.30 ppm (9H, meta/para-

protons) in CDCls.

Signals at 6 146.74, 137.99,
127.50, and 127.06 ppm in

13C NMR CDCls. The carbon attached to  [3][8]
aluminum is the most

downfield.

Al-C stretching vibrations in the
IR Spectroscopy 200500 L [3]
- cm~1range.

Crystal System Monoclinic [3]

Space Group P2i/c [3]

a=9.649(2) A, b = 12.966(3)
Unit Cell Parameters A, c=16.038(4) A, B = [3]
104.210(4)°

Experimental Protocols

Several methods exist for the synthesis of Triphenylaluminum. The most detailed and reliable
protocol is the mercury-aluminum transmetallation method, as described in Organic Syntheses.

Synthesis of Triphenylaluminum via Mercury-Aluminum Transmetallation

This procedure involves the reaction of diphenylmercury with aluminum wool.[3][4]
Materials and Equipment:

e 500-mL one-necked flask with a side arm

» Reflux condenser

» Nitrogen gas inlet
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 Oil bath

e Vacuum system with a cold trap

o Soxhlet extraction apparatus

e Aluminum wool (12 g, 0.44 g-atom)
e Diphenylmercury (80 g, 0.23 mole)
e Sodium-dried xylene (340 mL)

o Anhydrous diethyl ether (250 mL)

» Nitrogen-filled dry box

Procedure:

o Reaction Setup: All operations must be conducted under an inert atmosphere of prepurified
nitrogen.[4] A 500-mL flask containing 12 g of aluminum wool is fitted with a reflux condenser
and dried by flaming while purging with nitrogen.[4]

o Charging Reactants: The flask is transferred to a nitrogen-filled dry box. 80 g of
diphenylmercury is added and spread over the aluminum wool, followed by the addition of
340 mL of sodium-dried xylene.[4]

e Reaction: The flask is returned to the condenser and heated in an oil bath at 140-150 °C to
reflux for 24 hours.[4]

e Solvent Removal: After cooling to room temperature, the xylene is removed by vacuum
distillation (20-30 mm HQ).[4]

o Extraction: The remaining solid is transferred to a Soxhlet extraction thimble inside a dry box
and extracted with 250 mL of anhydrous diethyl ether for 15-20 hours. During this time,
white crystals of triphenylaluminum etherate precipitate in the flask.[4]

« |solation of Etherate: The ether is decanted, and the crystals are washed with small portions
of dry ether. The triphenylaluminum etherate is then dried at 25 °C under reduced pressure,
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yielding a product with a melting point of 126-130 °C.[4]

 Purification: The ether of crystallization is removed by heating the etherate at 150 °C under
high vacuum (0.1 mm Hg) for approximately 13 hours. This yields pure triphenylaluminum
with a melting point of 229-232 °C. The final yield is 23-27 g (59-70%).[4]

Other Synthetic Routes:

e From Phenylmagnesium Bromide: The reaction of aluminum chloride with phenylmagnesium
bromide in anhydrous benzene is a common laboratory-scale preparation.[3]

e From Phenyllithium: Phenyllithium reacts with aluminum chloride in anhydrous ether or THF
to produce Triphenylaluminum.[3][4]

Applications in Research and Development

Triphenylaluminum's primary utility stems from its strong Lewis acidic character.

o Catalysis: It is widely used as a catalyst or co-catalyst in polymerization reactions,
particularly for vinyl compounds.[1][3][4]

¢ Organic Synthesis: TPA is an effective reagent for various organic transformations. When
paired with pinacolborane, it catalyzes the hydroboration of carbonyls, imines, and alkynes.
[1][3] It also facilitates asymmetric aryl additions to aldehydes and ketones.[3]

e Materials Science: It serves as a precursor for the formation of aluminum-containing
materials and complexes.[1][3]

Biological Activity and Safety

While Triphenylaluminum itself is not a therapeutic agent, the biological activity of aluminum
compounds is an area of research. Aluminum exposure has been associated with neurotoxic
effects, potentially through mechanisms like oxidative stress and mitochondrial dysfunction.[1]
The bioavailability of aluminum can be influenced by complexation with biological ligands such
as citrate.[1]

Safety and Handling: Triphenylaluminum is a hazardous substance and must be handled with
extreme caution.[1]
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+ Hazards: Highly flammable, pyrophoric (ignites spontaneously in air), and reacts violently
with water, releasing flammable gases.[5] It causes severe skin burns and eye damage.[5]

+ Handling: All manipulations should be performed in a glovebox or using Schlenk line
techniques under an inert atmosphere (nitrogen or argon).[1] Anhydrous solvents are
essential.[1]

¢ Storage: Store in a tightly closed container under an inert gas, away from heat, moisture,
and sources of ignition.[7]
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Caption: Overview of Triphenylaluminum properties, synthesis, and applications.
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Experimental Workflow: Synthesis of Triphenylaluminum
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Caption: Workflow for the synthesis of Triphenylaluminum via transmetallation.
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Logical Relationship: TPA as a Lewis Acid Catalyst
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Caption: Role of Triphenylaluminum as a Lewis acid in catalytic reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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